2-(7-butyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-(7-butyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C19H23N5O4S/c1-4-5-8-13-21-16-15(18(26)24(3)19(27)23(16)2)17(22-13)29-11-14(25)20-10-12-7-6-9-28-12/h6-7,9H,4-5,8,10-11H2,1-3H3,(H,20,25)
• InChI Key: YMDILTRDBKBCCW-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC2=C(C(=N1)SCC(=O)NCC3=CC=CO3)C(=O)N(C(=O)N2C)C
• Molecular Formula: C19H23N5O4S
• Molecular Weight: 417.5 g/mol

Description

2-(7-butyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C19H23N5O4S and its molecular weight is 417.48. The purity is usually 95%.
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Scientific Research Applications

Crystal Structures and Chemical Properties

Studies on compounds with pyrimidine derivatives, such as the crystal structures of various sulfanyl acetamides, provide foundational knowledge for understanding the chemical behavior and potential applications of such compounds. The analysis of crystal structures helps in understanding the molecular conformation, which is crucial for designing molecules with desired biological activities. For example, the study of N-(4-chlorophenyl)-2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide and its structural analogs has revealed details about their molecular conformation, including the inclination of the pyrimidine ring relative to other parts of the molecule, which could influence interaction with biological targets (S. Subasri et al., 2017).

Anticancer Activity

Pyrimidine derivatives have been studied for their anticancer activity. The synthesis and evaluation of anticancer properties of various pyrimidine-containing compounds have shown promising results against certain cancer cell lines. For instance, the study on the anticancer activity of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives has found potent and selective cytotoxic effects against leukemia cell lines, illustrating the potential of pyrimidine derivatives in cancer research (V. Horishny et al., 2021).

Antimicrobial and Antitubercular Activities

Pyrimidine derivatives have also been explored for their antimicrobial and antitubercular potentials. Research into new pyrimidine-azitidinone analogs has demonstrated antioxidant, antimicrobial, and antitubercular activities, indicating the versatility of pyrimidine compounds in addressing various infectious diseases (M. Chandrashekaraiah et al., 2014).